7-(4-Fluorophenyl)-1-tetralone

• Molecular Formula: C16H13FO
• Molecular Weight: 240.27 g/mol
• IUPAC Name: 7-(4-fluorophenyl)-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C16H13FO/c17-14-8-6-11(7-9-14)13-5-4-12-2-1-3-16(18)15(12)10-13/h4-10H,1-3H2
• InChI Key: STDFLVDHGLTCOW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)C3=CC=C(C=C3)F)C(=O)C1

Description

7-(4-Fluorophenyl)-1-tetralone is a useful research compound. Its molecular formula is C16H13FO and its molecular weight is 240.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-(4-Fluorophenyl)-1-tetralone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(4-Fluorophenyl)-1-tetralone including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Under argon atmosphere, a mixture of 7-(trifluoromethanesulfoxy)-1-tetralone (17.5 g), 4-fluorophenyl borate (10.0 g), potassium carbonate (16.6 g), toluene (500 ml), ethanol (50 ml) and water (50 ml) was stirred at room temperature for 30 minutes, and to the mixture was added tetrakis(triphenylphosphine)palladium (2.08 g). The mixture was refluxed for 14 hours. The reaction mixture was cooled to room temperature. The organic layer was separated, dried with anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was separated and purified with column chromatography (ethyl acetate/toluene=1/10) to give 7-(4-fluorophenyl)-1-tetralone (13.8 g) as brown oil.

Synthesis routes and methods II

Procedure details

Under argon atmosphere, a mixture of 7-(trifluromethanesulfoxy)-1-tetralone (17.5 g), 4-fluorophenyl borate (10.0 g), potassium carbonate (16.6 g), toluene (500 ml), ethanol (50 ml) and water (50 ml) was stirred at room temperature for 30 minutes, and to the mixture was added tetrakis (triphenylphosphine)palladium (2.08 g). The mixture was refluxed for 14 hours. The reaction mixture was cooled to room temperature. The organic layer was separated, dried with anhydrous sodium sulfate, and concentrated under reduced pressure. The residue was separated and purified with column chromatography (ethyl acetate/toluene=1/10) to give 7-(4-fluorophenyl)-1-tetralone (13.8 g) as brown oil.